(E)-4-bromo-N-(5,5-dioxido-3-phenyltetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-bromo-N-(5,5-dioxo-3-phenyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H15BrN2O3S2/c19-13-8-6-12(7-9-13)17(22)20-18-21(14-4-2-1-3-5-14)15-10-26(23,24)11-16(15)25-18/h1-9,15-16H,10-11H2
• InChI Key: XYVKHSJRPUFYAB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CS1(=O)=O)SC(=NC(=O)C3=CC=C(C=C3)Br)N2C4=CC=CC=C4
• Molecular Formula: C18H15BrN2O3S2
• Molecular Weight: 451.4 g/mol
• CAS No.: 620590-25-2

Description

The compound “(E)-4-bromo-N-(5,5-dioxido-3-phenyltetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene)benzamide” is a thiazole derivative. Thiazole is a unique ring that carries nitrogen and sulfur atoms, making it a versatile entity in actions and reactions. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of certain precursors with thiourea. For instance, a novel group of 5-(2-amino-5-methylthiazol-4-yl)-1,3,4-oxadiazole-2-thiol analogues have been produced via the reaction of ethyl 4-bromo-3-oxopentanoate with thiourea in EtOH.

Molecular Structure Analysis

The thiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties. On account of its aromaticity, the ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Chemical Reactions Analysis

Thiazoles are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation. They display a broad spectrum of biological activities.

Physical and Chemical Properties Analysis

Thiazoles are organic five-aromatic ring compounds with a general formula of C3H3NS. Free thiazole is a light-yellow liquid with an odor similar to pyridine. The molecular electrostatic potential (MEP) points out that nitrogen is the most negative atom compared to carbon and sulfur, which are neutral.

Scientific Research Applications

Optoelectronic Materials

Research on quinazolines and pyrimidines, which share structural similarities with the compound , has demonstrated their applications in optoelectronic materials. These compounds, when incorporated into π-extended conjugated systems, have shown potential in the creation of novel optoelectronic materials, such as materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs, and potential structures for nonlinear optical materials and colorimetric pH sensors (Lipunova et al., 2018).

Antioxidant and Anti-inflammatory Agents

Studies on benzofused thiazole derivatives have revealed their potential as antioxidant and anti-inflammatory agents. Such compounds have been evaluated for in vitro antioxidant and anti-inflammatory activities, providing a template for the evaluation of new agents in these categories (Raut et al., 2020).

Antibacterial and Antifungal Activities

Phenothiazine derivatives, which are structurally related to thiazoles, have been shown to exhibit promising antibacterial, antifungal, and anticancer activities. These activities are attributed to the interaction of the pharmacophoric substituent and the multicyclic ring system with biological systems, indicating the versatility of such compounds in drug development (Pluta et al., 2011).

DNA Interaction

Compounds like Hoechst 33258, which are known to bind to the minor groove of double-stranded DNA, serve as models for the development of novel drugs that can target DNA. This has applications in the design of drugs for cancer therapy and other conditions where DNA interaction is a key mechanism of action (Issar & Kakkar, 2013).

Drug Development

The synthesis and structural modification of benzothiazoles and related compounds have been extensively explored for their pharmacological activities, including antitubercular, antimicrobial, and anticancer activities. These efforts underscore the significance of benzothiazole as a core structure in medicinal chemistry and drug development (Sumit et al., 2020).

Mechanism of Action

Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems.

Future Directions

Thiazoles have been the focus of medicinal chemists due to their potential in developing novel therapeutic agents for a variety of pathological conditions. The current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.